Cas no 1250555-28-2 ((4-Bromo-3-fluorophenyl)methyl(methyl)amine)

(4-Bromo-3-fluorophenyl)methyl(methyl)amine is a halogenated aromatic amine featuring both bromo and fluoro substituents on the phenyl ring, along with a methylamine functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its structural motifs are valuable for further derivatization. The presence of bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications. The methyl(methyl)amine moiety offers potential for further functionalization or as a directing group in metal-catalyzed transformations. Its well-defined reactivity and stability make it suitable for use in controlled synthetic pathways.
(4-Bromo-3-fluorophenyl)methyl(methyl)amine structure
1250555-28-2 structure
Product Name:(4-Bromo-3-fluorophenyl)methyl(methyl)amine
CAS No:1250555-28-2
MF:C8H9BrFN
MW:218.066164731979
CID:4581652
PubChem ID:61703402
Update Time:2025-06-14

(4-Bromo-3-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(4-bromo-3-fluorophenyl)methyl](methyl)amine
    • (4-Bromo-3-fluorophenyl)methyl(methyl)amine
    • Inchi: 1S/C8H9BrFN/c1-11-5-6-2-3-7(9)8(10)4-6/h2-4,11H,5H2,1H3
    • InChI Key: BRWZARWIGCMZNR-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=C(Br)C(F)=C1

Computed Properties

  • Exact Mass: 216.99024g/mol
  • Monoisotopic Mass: 216.99024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12Ų

(4-Bromo-3-fluorophenyl)methyl(methyl)amine Security Information

(4-Bromo-3-fluorophenyl)methyl(methyl)amine Pricemore >>

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Additional information on (4-Bromo-3-fluorophenyl)methyl(methyl)amine

Recent Advances in the Study of 1250555-28-2 and (4-Bromo-3-fluorophenyl)methyl(methyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1250555-28-2 and its derivative (4-Bromo-3-fluorophenyl)methyl(methyl)amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 1250555-28-2, a compound with a unique chemical structure that makes it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. The derivative (4-Bromo-3-fluorophenyl)methyl(methyl)amine, in particular, has shown remarkable stability and bioavailability, making it a suitable candidate for in vivo studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that (4-Bromo-3-fluorophenyl)methyl(methyl)amine exhibits potent binding affinity for specific neurotransmitter receptors, including the serotonin and dopamine receptors. This suggests potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Furthermore, molecular docking studies have revealed that the compound interacts with key residues in the receptor binding sites, providing insights into its mechanism of action.

Another area of interest is the potential anticancer properties of these compounds. Recent in vitro studies have shown that 1250555-28-2 inhibits the proliferation of certain cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis. These findings are particularly promising and warrant further investigation in animal models.

Despite these encouraging results, challenges remain in the development of these compounds as therapeutic agents. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further optimization and preclinical testing. Researchers are currently exploring various structural modifications to enhance the pharmacokinetic and pharmacodynamic properties of these molecules.

In conclusion, the compounds 1250555-28-2 and (4-Bromo-3-fluorophenyl)methyl(methyl)amine represent exciting avenues for future research in chemical biology and pharmaceutical development. Their unique chemical properties and promising biological activities make them valuable candidates for further study. Continued research efforts will be essential to fully elucidate their therapeutic potential and overcome existing challenges in drug development.

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